1-Iodo-4-methylcyclohexane
Overview
Description
1-Iodo-4-methylcyclohexane is an organic compound with the molecular formula C7H13I. It is a colorless liquid that is used in scientific research for its unique properties. This compound is synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In
Scientific Research Applications
Enantioselective Synthesis
1-Iodo-4-methylcyclohexane is a key compound in the enantioselective synthesis of certain chemicals. For example, it is used in the synthesis of Ceralure B1, a potent attractant for the Mediterranean fruit fly. This synthesis involves an asymmetric Diels–Alder reaction, iodolactonization, and stereoselective reduction of the carbonyl, demonstrating the compound's role in complex organic syntheses (Raw & Jang, 2000).
Combustion Chemistry
1-Iodo-4-methylcyclohexane is also relevant in the study of combustion chemistry. As a derivative of methylcyclohexane, which is a simple alkylated cyclohexane, it contributes to understanding the combustion chemistry of cycloalkanes. This knowledge is crucial for developing kinetic models of larger cycloalkanes and practical fuels (Wang et al., 2014).
Hydrogen Storage
The derivative methylcyclohexane, closely related to 1-Iodo-4-methylcyclohexane, is considered an excellent hydrogen energy carrier. It has been studied for its use in the methylcyclohexane-toluene-hydrogen cycle, which is a promising method for hydrogen storage and delivery, particularly in industrial applications (Meng et al., 2021).
Photoreaction Studies
Studies on the photoinduced substitution reaction in halothiophenes, which include compounds like 2-Iodo-5-nitrothiophene and derivatives of methylcyclohexane, are significant. These studies investigate the quantum yields and transient species formed during these reactions, providing insight into complex photochemical processes (Latterini et al., 2001).
Catalytic Transformations
1-Iodo-4-methylcyclohexane's derivatives have been used in catalytic transformations, like the isomerization and dehydrogenation of methylcyclohexenes. These processes are important in the chemical and petroleum refining industries for reactions such as aromatics reduction and fuel processing (Shuikin et al., 1961).
properties
IUPAC Name |
1-iodo-4-methylcyclohexane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13I/c1-6-2-4-7(8)5-3-6/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSWJQRUZWIIGPT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13I |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Iodo-4-methylcyclohexane | |
CAS RN |
65500-78-9 |
Source
|
| Record name | 1-iodo-4-methylcyclohexane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
